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Compound of Interest

Compound Name: Mercury, chloro-2-propenyl-

CAS No.: 14155-77-2

Cat. No.: B083474

Get Quote

This guide details the synthesis and application of Allylmercuric Chloride (AllylHgCl), a

specialized organometallic reagent. While largely superseded by less toxic allyl-boron or allyl-

tin reagents in routine synthesis, AllylHgCl remains a powerful tool for specific mechanistic

studies and highly chemoselective transformations where moisture tolerance and "hard/soft"

modulation are required.

Important Safety Warning: Extreme Toxicity

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b083474#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DANGER:Allylmercuric chloride and related organomercury compounds are fatal neurotoxins.

They can permeate standard nitrile gloves and skin, causing irreversible central nervous system

damage and death.

Mandatory PPE: Silver Shield® (laminate) gloves under extended-cuff nitrile gloves. Face

shield. Tyvek suit.

Engineering Controls: All operations must be performed in a certified chemical fume hood.

Waste: All waste (including gloves/wipes) must be segregated as "Mercury Waste" and never

mixed with general organic waste.

Part 1: Synthesis of Allylmercuric Chloride
This protocol utilizes a Grignard Transmetallation route, which offers higher purity and yield

compared to the direct oxidative addition of mercury to allyl chloride.

Reactions
Grignard Formation:

Transmetallation:

Materials
Allyl Bromide: Freshly distilled.

Magnesium Turnings: 1.2 equiv, oven-dried.

Mercuric Chloride (HgCl₂): 1.0 equiv (Caution: Highly Toxic Solid).

Solvents: Anhydrous Diethyl Ether (Et₂O) and Tetrahydrofuran (THF).[1]

Step-by-Step Protocol
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A. Preparation of Allylmagnesium Bromide (1.0 M)
Note: Commercially available AllylMgBr can be used to skip this step.

Setup: Flame-dry a 500 mL 3-neck round-bottom flask (RBF) equipped with a reflux

condenser, addition funnel, and N₂ inlet.

Activation: Add Mg turnings (1.2 equiv) and a crystal of iodine. Heat gently with a heat gun

until iodine vaporizes to activate the Mg surface.

Initiation: Cover Mg with minimal Et₂O. Add 5% of the allyl bromide solution.[2] Wait for

turbidity/exotherm (initiation).

Addition: Dilute the remaining allyl bromide in Et₂O. Add dropwise over 1 hour, maintaining a

gentle reflux.

Completion: Stir for 30 mins post-addition. Titrate a small aliquot to confirm concentration

(typically ~0.8–1.0 M).

B. Transmetallation to Allylmercuric Chloride
HgCl₂ Solution: In a separate dry flask, dissolve Mercuric Chloride (1.0 equiv relative to

Grignard) in anhydrous THF (0.5 M concentration).

Cooling: Cool the HgCl₂ solution to 0°C using an ice bath.

Addition: Cannulate the AllylMgBr solution slowly into the HgCl₂ solution over 45 minutes.

Observation: A white precipitate (magnesium salts) will form immediately.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

Workup:

Quench carefully with saturated aqueous NH₄Cl.

Extract the aqueous layer 3x with Et₂O.

Combine organic layers, wash with brine, and dry over anhydrous MgSO₄.
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Isolation: Filter and concentrate in vacuo (do not heat above 40°C).

Purification: Recrystallize the resulting solid from Ethanol/Water (9:1) to yield Allylmercuric

Chloride as glistening white plates/crystals.

Storage: Store in a dark, taped vial at 4°C. Light sensitive.

Part 2: Allylation of Aldehydes (Lewis Acid
Mediated)
Unlike Grignards, AllylHgCl is not nucleophilic enough to attack neutral aldehydes rapidly at RT.

It requires Lewis Acid activation, typically Boron Trifluoride Etherate (

).

Reaction Scheme
Protocol

Setup: Flame-dry a 50 mL Schlenk flask under N₂.

Reagents: Add Allylmercuric Chloride (1.2 equiv) and the target Aldehyde (1.0 equiv, e.g.,

Benzaldehyde) to anhydrous Dichloromethane (DCM) [0.2 M].

Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

Activation: Add

(1.2 equiv) dropwise via syringe.

Note: The Lewis acid activates the carbonyl oxygen, making it susceptible to attack by the

"soft" carbon-mercury nucleophile.

Progression: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours.

Quench: Pour the mixture into a beaker containing saturated aqueous

.

Extraction: Extract with DCM (3x). Wash combined organics with brine.
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Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Part 3: Mechanism & Visualization
Mechanistic Pathway (SE2')
The reaction proceeds via an Open Transition State (unlike the closed Zimmerman-Traxler

model of Boron/Lithium reagents). The Lewis Acid (

) coordinates the aldehyde, enhancing electrophilicity. The nucleophilic attack occurs at the

-carbon of the allyl group, accompanied by the departure of the mercury moiety.

SE2' Mechanism Detail

Reagents
(AllylHgCl + Aldehyde)

Lewis Acid Activation
(R-CHO-BF3 complex)

 + BF3·OEt2 (-78°C) Transition State
(Open SE2' Attack)

 Nucleophilic Attack Cationic Intermediate
(O-BF3 species)

 Loss of HgCl+
Homoallylic Alcohol

 Hydrolysis

Click to download full resolution via product page

Figure 1: The SE2' mechanistic pathway for Lewis-Acid mediated allylation using AllylHgCl.

Part 4: Data & Optimization
Solvent & Additive Effects
The choice of solvent and Lewis acid drastically affects yield.
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Solvent Lewis Acid Temperature
Yield
(Benzaldehyde
)

Notes

DCM BF₃·OEt₂ -78°C → 0°C 88%

Optimal

conditions. Fast,

clean.

THF BF₃·OEt₂ -78°C → RT 45%

THF coordinates

BF₃, reducing

activity.

DCM None RT (24h) <5%

AllylHgCl is too

stable without

activation.

DMSO None 80°C 60%

Thermal

activation

possible but

messy.

Troubleshooting Guide
Low Yield: Ensure

is fresh (colorless, not brown). Old Lewis acid is the #1 cause of failure.

No Reaction: If using electron-rich aldehydes (e.g., p-methoxybenzaldehyde), increase

Lewis acid to 1.5 equiv.

Mercury Contamination: If the product contains gray residue, wash the organic phase with

aqueous KI solution (forms soluble

complex) before drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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